ethyl 4-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-2-(isopropylamino)-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 4-[[3-cyano-4-methyl-6-(trifluoromethyl)pyridin-2-yl]sulfanylmethyl]-2-(propan-2-ylamino)-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C18H19F3N4O2S2/c1-5-27-16(26)14-12(24-17(29-14)23-9(2)3)8-28-15-11(7-22)10(4)6-13(25-15)18(19,20)21/h6,9H,5,8H2,1-4H3,(H,23,24)
• InChI Key: WRWMDGRSCPHZOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(C)C)CSC2=C(C(=CC(=N2)C(F)(F)F)C)C#N
• Molecular Formula: C18H19F3N4O2S2
• Molecular Weight: 444.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves interactions of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives in different solvent conditions. For instance, Mohamed (2021) describes the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions at room temperature (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using various methods like X-ray diffraction. For example, Minga (2005) determined the crystal structure of a related compound, ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate (Minga, 2005).

Chemical Reactions and Properties

Various chemical reactions are involved in synthesizing these compounds. For instance, Mohamed (2014) discusses the preparation of similar compounds through interactions under specific conditions, leading to various derivatives (Mohamed, 2014).

Physical Properties Analysis

The physical properties of these compounds, such as crystal structure and conformation, can be studied using crystallographic methods. The work of Minga (2005) provides insights into the crystallographic characteristics of related compounds (Minga, 2005).

Chemical Properties Analysis

Analyzing the chemical properties of these compounds involves studying their reactivity and stability under different conditions. Wu et al. (2006) synthesized ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate and explored its unique reactivity for further synthesis (Wu et al., 2006).

Scientific Research Applications

Synthetic Pathways and Heterocyclic Compound Formation

Researchers have explored various synthetic pathways utilizing ethyl 4-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-2-(isopropylamino)-1,3-thiazole-5-carboxylate or similar compounds to create diverse heterocyclic compounds. For instance, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates have been converted into different heterocyclic derivatives like 1,6-diazanaphthalene and pyrano[2,3-d]pyridine derivatives, showcasing the compound's versatility in synthetic organic chemistry (Harb et al., 1989).

Multicomponent Reactions for Anticancer Activity

Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a compound similar in reactivity to the chemical of interest, serves as a versatile intermediate for synthesizing a wide array of trifluoromethyl heterocycles. These compounds have been synthesized through rhodium(II) or copper(II) catalyzed carbene X-H insertion reactions, demonstrating the potential for creating molecules with significant biological activity (Honey et al., 2012).

Novel Antimicrobial and Antioxidant Compounds

The synthesis of thiazolo[3,2-a]pyridines and thiazolodipyrimidines demonstrates the application of ethyl 4-({[3-cyano-4-methyl-6-(trifluoromethyl)-2-pyridinyl]thio}methyl)-2-(isopropylamino)-1,3-thiazole-5-carboxylate derivatives in creating compounds with potential antimicrobial and antioxidant activities. These compounds were synthesized using a multicomponent reaction approach, highlighting the compound's utility in developing new therapeutic agents (Youssef & Amin, 2012).